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Compound of Interest

Compound Name: Dimethyl diglycolate-d4

Cat. No.: B041925 Get Quote

Technical Support Center: Dimethyl Diglycolate-
d4
Welcome to the technical support center for Dimethyl diglycolate-d4. This resource is

designed for researchers, scientists, and drug development professionals to provide guidance

and troubleshooting for experiments involving this deuterated internal standard.

Frequently Asked Questions (FAQs)
Q1: What is Dimethyl diglycolate-d4 and what are its common applications?

Dimethyl diglycolate-d4 is the deuterium-labeled version of Dimethyl diglycolate. It is

commonly used as an internal standard in analytical methods, such as liquid chromatography-

mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS), for the

quantification of its unlabeled counterpart, Dimethyl diglycolate, or related analytes.[1] Its use

as an internal standard helps to correct for variability during sample preparation and analysis.

[2] It is also used as a starting material in the synthesis of unsaturated polyester resins and

plasticizers.[1]

Q2: What are the key chemical properties of Dimethyl diglycolate-d4?

The properties of Dimethyl diglycolate-d4 are essentially the same as its unlabeled form. It is

a polar molecule, as indicated by its negative LogP value. This polarity influences its solubility
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and the selection of appropriate extraction techniques.

Table 1: Chemical and Physical Properties of Dimethyl Diglycolate

Property Value

Molecular Formula C6H6D4O5

Molecular Weight 166.17 g/mol

LogP -0.65100

Boiling Point 211.3°C at 760 mmHg

Solubility Soluble in DCM, Ethyl Acetate, Methanol

Source: LookChem

Troubleshooting Poor Recovery
Q3: I am experiencing poor or inconsistent recovery of Dimethyl diglycolate-d4. What are the

potential causes?

Poor recovery of a deuterated internal standard like Dimethyl diglycolate-d4 can arise from

several factors throughout the analytical process. The most common issues can be categorized

into three main areas: sample preparation, chemical instability, and analytical instrument

issues.

Below is a troubleshooting workflow to help identify and resolve the root cause of poor

recovery.
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Troubleshooting Workflow for Poor Dimethyl diglycolate-d4 Recovery

Sample Preparation Troubleshooting

Chemical Instability Troubleshooting Instrumental Troubleshooting
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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